![molecular formula C6HCl2FN2O4 B1472166 2,4-Dichloro-3-fluoro-1,5-dinitrobenzene CAS No. 55346-92-4](/img/structure/B1472166.png)
2,4-Dichloro-3-fluoro-1,5-dinitrobenzene
Overview
Description
2,4-Dichloro-3-fluoro-1,5-dinitrobenzene (DDFDNB) is a synthetic compound that has been used in scientific research for a variety of applications. It is a chlorinated nitrobenzene with a unique chemical structure, which makes it suitable for a wide range of research applications.
Scientific Research Applications
Organic Synthesis
2,4-Dichloro-3-fluoro-1,5-dinitrobenzene: is a valuable compound in organic synthesis. It serves as a precursor for the synthesis of complex molecules due to its reactive nitro groups and halides. These functional groups can undergo various substitution reactions, allowing for the introduction of different substituents into the molecule .
Pharmaceutical Research
In pharmaceutical research, this compound is utilized as an intermediate in the synthesis of various drugs. Its ability to be transformed into different derivatives makes it a versatile starting material for the development of new medications, particularly in the creation of novel antibiotics and anti-inflammatory agents .
Material Science
The compound’s unique structure is explored in material science for the development of new materials with specific properties. Researchers investigate its incorporation into polymers and coatings to enhance durability and chemical resistance .
Analytical Chemistry
2,4-Dichloro-3-fluoro-1,5-dinitrobenzene: plays a role in analytical chemistry as a derivatizing agent. It is used to modify other compounds, thereby making them more detectable or quantifiable in various analytical techniques, such as chromatography and spectroscopy .
Biochemistry
In biochemistry, this compound is used to study protein structures. It reacts with amino acids in proteins, allowing for the identification and sequencing of these biomolecules. This is crucial for understanding protein function and interaction .
Environmental Applications
While direct applications in environmental science are not well-documented, compounds like 2,4-Dichloro-3-fluoro-1,5-dinitrobenzene can be studied for their environmental impact. Research may focus on their breakdown products, persistence in the environment, and potential toxicity .
Mechanism of Action
Target of Action
Similar compounds such as 1-fluoro-2,4-dinitrobenzene are known to react with the amino group in amino acids .
Mode of Action
It can be inferred from related compounds that it may interact with its targets through a process of nucleophilic substitution or free radical reactions .
Biochemical Pathways
It is known that similar compounds can affect the synthesis of proteins by reacting with amino acids .
Pharmacokinetics
Its molecular weight of 25499 may influence its bioavailability and pharmacokinetic profile.
Result of Action
Based on the properties of similar compounds, it may result in the formation of dinitrophenyl-amino acids .
properties
IUPAC Name |
2,4-dichloro-3-fluoro-1,5-dinitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl2FN2O4/c7-4-2(10(12)13)1-3(11(14)15)5(8)6(4)9/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZWPJSAGYIDQDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1[N+](=O)[O-])Cl)F)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl2FN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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